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This document provides a comprehensive overview of the history, synthesis, and chemical
properties of key HC (Hair Color) Blue dyes, with a focus on HC Blue No. 1 and HC Blue No.
2. These dyes are notable examples of nitroaromatic amines used extensively in semi-
permanent hair coloring products.

Introduction and Historical Context

The development of synthetic hair dyes in the 20th century offered a vibrant alternative to
natural colorants. Among these, the "HC" dyes, a classification for non-oxidative, semi-
permanent hair colorants, became prominent. These smaller molecules are designed to
penetrate the hair shaft without a chemical developer (like peroxide), gradually washing out
over several shampoos[1][2].

The production of HC Blue dyes began in the mid-20th century. HC Blue No. 2 was developed
first, with its production and use starting in the late 1950s[3]. HC Blue No. 1 followed, with its
commercial production beginning in the late 1960s. While HC Blue No. 2 remains in use, the
production of HC Blue No. 1 was discontinued in the mid-1980s[4]. These dyes belong to the
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chemical class of nitro-phenylenediamines, which are instrumental in achieving brown, red, and
blue tones in hair color formulations[2][5][6].

Physicochemical Properties

The efficacy and safety of HC dyes are closely linked to their physicochemical characteristics.
The key properties of HC Blue No. 1 and HC Blue No. 2 have been well-documented through
various analytical studies.

Table 1: Physicochemical Data for HC Blue No. 1 and HC Blue No. 2

Property HC Blue No. 1 HC Blue No. 2

CAS Number 2784-94-3[7] 33229-34-4[8][9]
Molecular Formula C11H17N304[7] C12H1oN305[8][9]
Molecular Weight 255.27 g/mol [7] 285.30 g/mol [10]

Dark blue microcrystals or _ _
Dark blue microcrystalline or

Appearance blue-black amorphous
amorphous powder[10][12]
powder[4][11]
Melting Point 101.5-104 °CJ[4] 83.5-98 °C (Varies by lot)[12]
] -~ 263-264 nm (major), 531-534
UV Absorption (Amax) Not specified

nm (secondary)[12]

Slightly soluble in water
Solubility (0.38% wi/w); Soluble in

ethanol, methanol, acetone[4]

Soluble in water, ethanol,

methanol, and acetone[10]

Octanol/Water Partition 1.24 (Calculated from P=17.2) 0.23 (Calculated from P=1.7)
Coefficient (log P) [4] [10]

Synthesis and Manufacturing

The commercial synthesis of HC Blue dyes involves multi-step chemical reactions, primarily
centered around the modification of nitroaniline precursors. The two main pathways yield high-
purity (=95%) or technical-grade products[1][3].
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The synthesis of both HC Blue No. 1 and No. 2 can originate from common foundational
chemicals, branching into specific pathways. This demonstrates a logical relationship in their
manufacturing history.
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Caption: Precursor relationships in the synthesis of HC Blue dyes.

The following protocols are derived from the manufacturing processes described in the
technical literature[3][4][8][11][13].

Protocol 1: Synthesis of High-Purity HC Blue No. 2

This is a two-step process designed to produce a dye of approximately 98% purity[12].

o Step 1: Synthesis of 2,2'-((4-fluoro-3-nitrophenyl)imino)bis(ethanol)

o

Charge a suitable reaction vessel with 4-fluoro-3-nitrobenzenamine.

o React with ethylene oxide under controlled conditions. This step involves the
hydroxyethylation of the amine group.

o Monitor the reaction to completion via an appropriate analytical method (e.g., TLC or
HPLC).

o Upon completion, isolate the intermediate product, 2,2'-((4-fluoro-3-
nitrophenyl)imino)bis(ethanol). Purification may involve recrystallization or column

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1210284/docs?utm_src=pdf-body-img#a-technical-guide-to-the-historical-development-of-hc-blue-dyes
https://www.ncbi.nlm.nih.gov/books/NBK563770/
https://www.ncbi.nlm.nih.gov/books/NBK563767/
https://pubchem.ncbi.nlm.nih.gov/compound/36383
https://pubchem.ncbi.nlm.nih.gov/compound/HC-Blue-1
https://www.smolecule.com/products/s589543
https://www.benchchem.com/product/b1210284/docs?utm_src=pdf-body#a-technical-guide-to-the-historical-development-of-hc-blue-dyes
https://cir-reports.cir-safety.org/view-attachment/?id=372411e1-8d74-ec11-8943-0022482f06a6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

chromatography.

o Step 2: Synthesis of HC Blue No. 2

[e]

Dissolve the intermediate from Step 1 in a suitable solvent.

o

Add monoethanolamine to the reaction mixture.

[¢]

Heat the mixture to facilitate the nucleophilic aromatic substitution of the fluorine atom.

[e]

After the reaction is complete, cool the mixture and isolate the crude HC Blue No. 2.

[e]

Purify the final product, typically by recrystallization, to achieve 295% purity. The major
impurity is often water[12].

Protocol 2: Synthesis of HC Blue No. 1

This protocol also follows a two-step pathway, similar to the high-purity synthesis of HC Blue
No. 2[4][13].

e Step 1: Synthesis of 2,2'-((4-fluoro-3-nitrophenyl)imino)bis(ethanol)

[¢]

React 4-fluoro-3-nitroaniline with ethylene oxide in an ethanol/water solvent system under
alkaline conditions, using a catalyst such as sodium hydroxide.

[¢]

Maintain the reaction temperature between 50-60°C[13].

o

Monitor the reaction for the complete consumption of the starting material.

[e]

Isolate and purify the intermediate product as described in Protocol 1.
e Step 2: Synthesis of HC Blue No. 1

o React the intermediate from Step 1 with methylamine in a polar aprotic solvent like
dimethylformamide (DMF)[13].

o Heat the reaction mixture to a temperature range of 80-100°C to replace the fluorine atom
with the methylamino group[13].
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o Upon completion, isolate and purify the HC Blue No. 1 product to achieve a purity of 95-
97%][13]. A possible impurity is 2-([4-(methyl-amino)-3-nitrophenyl]imino)ethanol (<5%)[4].

The manufacturing process can be visualized as a sequential workflow from raw materials to
the final, purified product.

Start: Raw Materials
(e.g., 4-fluoro-3-nitroaniline)

Step 1: Hydroxyethylation

(Reaction with Ethylene Oxide)

Isolate & Purify Intermediate
(e.g., 2,2'-((4-fluoro-3-nitrophenyl)imino)bis(ethanol))

Step 2: Nucleophilic Substitution

(Reaction with Methylamine or Monoethanolamine)

Isolate Crude HC Blue Dye

Final Purification
(e.g., Recrystallization)

End: High-Purity HC Blue Dye
(=95% Purity)

Click to download full resolution via product page

Caption: Generalized workflow for the two-step synthesis of HC Blue dyes.

Analytical Methodologies
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The quality control and analysis of HC Blue dyes in cosmetic formulations rely on robust
analytical techniques.

e High-Performance Liquid Chromatography (HPLC): This is the predominant method for the
identification and quantification of hair dyes[12][14][15][16]. Reverse-phase HPLC with a
photodiode array (PDA) detector allows for the separation of the dye from other matrix
components and its identification by comparing retention time and UV-Vis spectrum against a
known standard[15][16].

e Thin-Layer Chromatography (TLC): TLC has been reported as a method for the
determination of HC Blue No. 1 in biological fluids, followed by spectrophotometric
analysis[4].

e Spectroscopy: Infrared (IR), ultraviolet (UV), and nuclear magnetic resonance (NMR)
spectroscopy are used to confirm the chemical structure and purity of the synthesized
dyes[4][12].

Protocol 3: General HPLC Analysis of a Hair Dye Formulation
This protocol outlines a general procedure for analyzing HC dyes in a cosmetic product.
e Sample Preparation:

1. Accurately weigh approximately 0.5-1.0 g of the hair dye product into a volumetric
flask[16][17].

2. Add an extraction solvent. A common choice is a mixture of an organic solvent (e.qg.,
methanol or acetonitrile) and a buffer, often containing an antioxidant like ascorbic acid or
sodium bisulfite to prevent degradation of the dyes[16][18].

3. Sonicate the mixture for 15-30 minutes to ensure complete extraction of the dyes[16][18].
4. Dilute to the final volume with the extraction solvent.

5. Filter the solution through a 0.22 or 0.45 pm syringe filter to remove particulate matter
before injection[16][18].
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o Chromatographic Conditions:

1. Column: A reverse-phase C18 or similar column (e.g., Waters Atlantis® T3, Agilent
Poroshell HPH-C18) is typically used[16][17].

2. Mobile Phase: A gradient elution is common, using a mixture of an aqueous buffer (e.g.,
ammonium acetate or phosphate buffer) and an organic solvent like acetonitrile[15][16].

3. Detection: A photodiode array (PDA) detector is used to monitor the elution, acquiring
spectra from approximately 220-400 nm[15][16].

4. Quantification: The concentration of the HC Blue dye is determined by comparing the peak
area from the sample chromatogram to a calibration curve generated from standard
solutions of known concentrations.

Conclusion

The development of HC Blue dyes, particularly HC Blue No. 1 and No. 2, represents a
significant chapter in the history of cosmetic science. Their synthesis, born from advances in
industrial organic chemistry, provided effective and popular semi-permanent hair coloring
options. The well-documented manufacturing processes and analytical methods have ensured
consistent quality and provided a framework for regulatory assessment. While the use of some
early nitro dyes has been discontinued due to safety evaluations, the study of their history and
chemistry provides valuable insights for the development of new, innovative, and safe cosmetic
ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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